4-Bromocinnamoyl azide

• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol
• IUPAC Name: 3-(4-bromophenyl)prop-2-enoyl azide
• InChI: InChI=1S/C9H6BrN3O/c10-8-4-1-7(2-5-8)3-6-9(14)12-13-11/h1-6H
• InChI Key: HYRUDSODWCYZBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)N=[N+]=[N-])Br

Description

4-Bromocinnamoyl azide is a useful research compound. Its molecular formula is C9H6BrN3O and its molecular weight is 252.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromocinnamic acid (7.45 g, 32.8 mmol) dissolved in acetone (150 mL) and stirred under nitrogen at 0° C. during addition of triethylamine (5.5 ml, 39.4 mmol), followed by ethyl chloroformate (3.76 ml, 39.4 mmol). Stirred reaction mixture at 0° C. for 1 hour, before adding a solution of sodium azide (3.19 g, 49.2 mmol) in water (16 mL) dropwise. Stirred reaction mixture at 0° C. for 1 hour, then room temperature for 1 hour, before pouring into water (1 L). The white precipitate was collected and washed repeatedly with water and dried (high vacuum, P2O5) to give 3-(4-bromophenyl)acryloyl azide (7.91 g, 31.3 mmol). 1H NMR (CDCl3) δ 7.66 (d, 1H), 7.55 (d, 2H), 7.40 (d, 2H), 6.41 (d, 1H). ESI MS (M+1)+: 251, 253 (Br).

Synthesis routes and methods II

Procedure details

A solution of sodium azide (NaN3) (2.2 g, 33.8 mmol) in water (7.5 mL) was added dropwise over 5 min to a stirred solution of 4-bromocinnamoyl chloride (22.2 mmol) in acetone (22 mL) at −10° C. The heterogeneous mixture was stirred at 0° C. for 1 h and diluted with water (25 mL). The precipitate was collected by filtration and dried in vacuo over phosphorus pentoxide (P2O5) to give 4-bromocinnamoyl azide (5.22 g, 20.7 mmol) as a golden-coloured solid.